Cas no 1247384-91-3 (4-Nitro-3-(m-tolyl)-1H-pyrazole)

• Product Name: 4-Nitro-3-(m-tolyl)-1H-pyrazole
• CAS No: 1247384-91-3
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 5157917
• Update Time: 2025-06-14

4-Nitro-3-(m-tolyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-(m-tolyl)-1H-pyrazole
• 4-Nitro-3-m-tolyl-1H-pyrazole

• Inchi： 1S/C10H9N3O2/c1-7-3-2-4-8(5-7)10-9(13(14)15)6-11-12-10/h2-6H,1H3,(H,11,12)
• InChI Key： KJNSSIXSXYWMRR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1C1C=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 2.1
• Topological Polar Surface Area: 74.5

Additional information on 4-Nitro-3-(m-tolyl)-1H-pyrazole

Comprehensive Overview of 4-Nitro-3-(m-tolyl)-1H-pyrazole (CAS No. 1247384-91-3): Properties, Applications, and Research Insights

The chemical compound 4-Nitro-3-(m-tolyl)-1H-pyrazole (CAS No. 1247384-91-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a nitro group and a m-tolyl substituent, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₉N₃O₂, highlights its potential for diverse applications, ranging from drug discovery to material science.

In recent years, the demand for pyrazole derivatives has surged due to their broad biological activities. Researchers are particularly interested in 4-Nitro-3-(m-tolyl)-1H-pyrazole for its role in developing novel anti-inflammatory agents and antimicrobial compounds. A growing body of literature suggests that modifications to the pyrazole core can enhance binding affinity to target proteins, making it a hotspot for medicinal chemistry studies. This aligns with the current trend of optimizing small-molecule therapeutics for precision medicine.

From a synthetic perspective, the nitro group in CAS No. 1247384-91-3 offers reactivity that facilitates further functionalization, such as reduction to amines or participation in cycloaddition reactions. This property is critical for designing high-value intermediates used in multi-step synthesis. Laboratories focusing on structure-activity relationship (SAR) studies often leverage this compound to explore new pharmacophores, addressing challenges like drug resistance in infectious diseases.

Environmental and regulatory considerations also play a pivotal role in the adoption of 4-Nitro-3-(m-tolyl)-1H-pyrazole. With increasing emphasis on green chemistry, researchers are investigating solvent-free or catalytic methods to synthesize this compound efficiently. Such innovations align with global initiatives to reduce waste and energy consumption in chemical manufacturing—a topic frequently searched in sustainable chemistry forums.

Analytical characterization of 1247384-91-3 typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry to ensure purity and structural integrity. These methods are essential for quality control in industrial-scale production, particularly when the compound is destined for high-throughput screening in drug discovery pipelines. The rise of AI-driven molecular design has further amplified interest in such validated building blocks.

In conclusion, 4-Nitro-3-(m-tolyl)-1H-pyrazole exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to both biomedical research and industrial applications ensures its relevance in an evolving scientific landscape. As the search for next-generation therapeutics intensifies, compounds like this will remain at the forefront of interdisciplinary exploration.